Cas no 1361866-13-8 (3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361866-13-8
• MF: C₁₃H₆Cl₄N₂
• MW: 332.012138843536
• CID: 4912675
• Update Time: 2025-10-10

3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H6Cl4N2/c14-7-1-2-10(15)9(5-7)13-12(17)8(3-4-18)11(16)6-19-13/h1-2,5-6H,3H2
• InChI Key： JPNRIFMVRQGBFB-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)C(=CN=C1C1C=C(C=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 4.7
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361866-13-8) and Its Applications in Modern Chemical Research

3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361866-13-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound, characterized by its dichlorinated pyridine core and acetonitrile substituent, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable building block for further chemical modifications.

The structure of 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile features a pyridine ring substituted with chlorine atoms at the 3 and 5 positions, along with a phenyl group at the 2 position that is also dichlorinated. The acetonitrile group at the 4 position introduces a polar functional group, which can influence the compound's solubility and reactivity in various chemical reactions. This combination of substituents makes it an attractive candidate for exploring new synthetic pathways and developing novel compounds.

In recent years, there has been a growing interest in heterocyclic compounds such as pyridines due to their broad range of biological activities. Pyridine derivatives are known for their role in pharmaceuticals, where they often serve as key structural motifs in drug molecules. The dichlorinated pyridine derivatives, including 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile, have been extensively studied for their potential as pharmacophores in the development of new therapeutic agents.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The chlorinated pyridine core of 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile provides a scaffold that can be modified to target specific kinase domains.

Recent studies have highlighted the importance of substituent effects on the biological activity of pyridine derivatives. The chlorine atoms in 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile not only enhance electrophilicity but also influence electronic properties through inductive effects. These factors can significantly impact the compound's interaction with biological targets. For instance, the electron-withdrawing nature of chlorine atoms can increase the electrophilicity of the pyridine ring, making it more susceptible to nucleophilic attack during further functionalization.

The synthetic utility of this compound has been demonstrated in several recent publications. Researchers have utilized 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile as a key intermediate in multi-step syntheses aimed at developing novel agrochemicals and pharmaceuticals. Its high reactivity allows for easy introduction of additional functional groups, such as amines or alcohols, which can further tailor its biological properties.

In addition to its role in drug discovery, 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile has shown promise in materials science applications. The unique electronic properties of its structure make it a candidate for use in organic semiconductors and other advanced materials. By modifying its chemical composition, researchers can fine-tune its electronic characteristics to suit specific applications in nanotechnology and electronics.

The future directions for research involving 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile are vast and exciting. As our understanding of molecular interactions continues to grow, new opportunities will arise for developing innovative applications based on this compound. Whether it is through further optimization of its pharmacological properties or exploration of novel synthetic pathways, this compound is poised to play a significant role in future scientific advancements.

In conclusion, 3,5-Dichloro-2-(2,5-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361866-13--8) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features make it an invaluable tool for researchers seeking to develop new bioactive molecules and advanced materials.